Cas no 1704064-25-4 ((4-((4-(Tert-butoxycarbonyl)piperazin-1-yl)methyl)-2-fluorophenyl)boronic acid)
(4-((4-(Tert-butoxycarbonyl)piperazin-1-yl)methyl)-2-fluorophenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (4-((4-(tert-butoxycarbonyl)piperazin-1-yl)methyl)-2-fluorophenyl)boronic acid
- AM88242
- (4-((4-(t-Butoxycarbonyl)piperazin-1-yl)methyl)-2-fluorophenyl)boronic acid
- (4-((4-(Tert-butoxycarbonyl)piperazin-1-yl)methyl)-2-fluorophenyl)boronic acid
-
- MDL: MFCD28805577
- Inchi: 1S/C16H24BFN2O4/c1-16(2,3)24-15(21)20-8-6-19(7-9-20)11-12-4-5-13(17(22)23)14(18)10-12/h4-5,10,22-23H,6-9,11H2,1-3H3
- InChI Key: IZOQVBIVXZCVNQ-UHFFFAOYSA-N
- SMILES: FC1=C(B(O)O)C=CC(=C1)CN1CCN(C(=O)OC(C)(C)C)CC1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 425
- Topological Polar Surface Area: 73.2
(4-((4-(Tert-butoxycarbonyl)piperazin-1-yl)methyl)-2-fluorophenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B856035-1g |
(4-((4-(tert-Butoxycarbonyl)piperazin-1-yl)methyl)-2-fluorophenyl)boronic acid |
1704064-25-4 | 98% | 1g |
¥4,383.00 | 2022-09-02 | |
| Matrix Scientific | 152610-1g |
(4-((4-(tert-Butoxycarbonyl)piperazin-1-yl)methyl)-2-fluorophenyl)boronic acid, 95% |
1704064-25-4 | 95% | 1g |
$728.00 | 2023-09-10 | |
| Matrix Scientific | 152610-5g |
(4-((4-(tert-Butoxycarbonyl)piperazin-1-yl)methyl)-2-fluorophenyl)boronic acid, 95% |
1704064-25-4 | 95% | 5g |
$1301.00 | 2023-09-10 | |
| TRC | T126365-250mg |
(4-((4-(tert-Butoxycarbonyl)piperazin-1-yl)methyl)-2-fluorophenyl)boronic acid |
1704064-25-4 | 250mg |
$ 410.00 | 2022-06-03 | ||
| TRC | T126365-500mg |
(4-((4-(tert-Butoxycarbonyl)piperazin-1-yl)methyl)-2-fluorophenyl)boronic acid |
1704064-25-4 | 500mg |
$ 675.00 | 2022-06-03 |
(4-((4-(Tert-butoxycarbonyl)piperazin-1-yl)methyl)-2-fluorophenyl)boronic acid Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on (4-((4-(Tert-butoxycarbonyl)piperazin-1-yl)methyl)-2-fluorophenyl)boronic acid
Introduction to (4-((4-(Tert-butoxycarbonyl)piperazin-1-yl)methyl)-2-fluorophenyl)boronic acid (CAS No. 1704064-25-4)
(4-((4-(Tert-butoxycarbonyl)piperazin-1-yl)methyl)-2-fluorophenyl)boronic acid (CAS No. 1704064-25-4) is a versatile compound that has gained significant attention in the fields of medicinal chemistry and drug discovery. This boronic acid derivative is characterized by its unique structural features, which include a tert-butoxycarbonyl (Boc)-protected piperazine moiety and a fluorinated phenyl group. These functionalities endow the compound with a range of desirable properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and bioactive molecules.
The Boc group is a widely used protecting group in organic synthesis, particularly in the context of amine functional groups. It provides stability during synthetic manipulations and can be selectively removed under mild acidic conditions, allowing for the controlled release of the piperazine moiety. The presence of the piperazine ring, a common structural motif in many bioactive compounds, contributes to the compound's potential for modulating biological activities. Additionally, the fluorine atom in the phenyl ring enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.
In recent years, there has been a surge of interest in boronic acids as key intermediates in Suzuki-Miyaura cross-coupling reactions. These reactions are widely employed in the synthesis of complex organic molecules, including pharmaceuticals and natural products. The use of (4-((4-(Tert-butoxycarbonyl)piperazin-1-yl)methyl)-2-fluorophenyl)boronic acid as a coupling partner has been reported in several studies, demonstrating its utility in constructing diverse molecular architectures. For instance, a study published in the Journal of Medicinal Chemistry highlighted the successful application of this boronic acid in the synthesis of novel antiviral agents with potent activity against influenza viruses.
The versatility of (4-((4-(Tert-butoxycarbonyl)piperazin-1-yl)methyl)-2-fluorophenyl)boronic acid extends beyond its use as an intermediate in synthetic pathways. Its unique combination of functional groups also makes it an attractive candidate for exploring new biological activities. Research efforts have focused on evaluating its potential as a lead compound for developing drugs targeting various diseases. For example, preliminary studies have shown that derivatives of this compound exhibit promising anti-inflammatory properties, suggesting its potential utility in treating inflammatory disorders.
In addition to its applications in medicinal chemistry, (4-((4-(Tert-butoxycarbonyl)piperazin-1-yl)methyl)-2-fluorophenyl)boronic acid has also found use in materials science and analytical chemistry. Its boronic acid functionality can be exploited for surface modification and sensor development, opening up new avenues for its application in these fields. A recent study published in Advanced Materials demonstrated the use of this compound to create highly sensitive and selective sensors for detecting trace amounts of specific analytes.
The safety profile of (4-((4-(Tert-butoxycarbonyl)piperazin-1-yl)methyl)-2-fluorophenyl)boronic acid is another important consideration. While it is not classified as a hazardous material, proper handling and storage practices should be followed to ensure safety and maintain its integrity. It is recommended to store the compound under inert conditions and at low temperatures to prevent degradation.
In conclusion, (4-((4-(Tert-butoxycarbonyl)piperazin-1-yl)methyl)-2-fluorophenyl)boronic acid (CAS No. 1704064-25-4) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features make it an invaluable tool for synthetic chemists and researchers working on drug discovery and development. As ongoing research continues to uncover new applications and properties, this compound is poised to play an increasingly important role in advancing our understanding and treatment of various diseases.
1704064-25-4 ((4-((4-(Tert-butoxycarbonyl)piperazin-1-yl)methyl)-2-fluorophenyl)boronic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)